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Compound of Interest

Compound Name: (1R)-1-(4-nitrophenyl)ethan-1-ol

Cat. No.: B2754025 Get Quote

An In-depth Technical Guide to the Safety and Handling of (1R)-1-(4-nitrophenyl)ethan-1-ol

For Researchers, Scientists, and Drug Development
Professionals
This document provides a comprehensive overview of the safety precautions, handling

procedures, and toxicological information for (1R)-1-(4-nitrophenyl)ethan-1-ol. The

information is intended for laboratory personnel and professionals in the field of drug

development and scientific research.

Chemical Identification
(1R)-1-(4-nitrophenyl)ethan-1-ol is a chiral aromatic alcohol. Accurate identification is the first

step in ensuring safe handling.
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Identifier Value

IUPAC Name (1R)-1-(4-nitrophenyl)ethanol

Synonyms
(R)-1-(4-Nitrophenyl)ethanol, 4-

Nitrophenylmethylcarbinol

CAS Number
58287-18-6 (for R-enantiomer) 6531-13-1 (for

racemate)[1][2][3][4]

Molecular Formula C₈H₉NO₃[3][4][5][6]

Molecular Weight 167.16 g/mol [3][4][5]

Structure
InChI=1S/C8H9NO3/c1-6(10)7-2-4-8(5-3-

7)9(11)12/h2-6,10H,1H3/t6-/m1/s1

Hazard Identification and Classification
This compound is classified as hazardous under the Globally Harmonized System (GHS). All

personnel must be aware of its potential health effects before handling. The primary hazards

are associated with acute toxicity, skin and eye irritation, and potential target organ damage

with repeated exposure.[7]
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[3]

[5][7][8][9]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[3][5][7]

Acute Toxicity, Inhalation Category 4
H332: Harmful if inhaled[3][5]

[7]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[5][8][10]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[3][5][8][10]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[3][5][8][10]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs (Kidney, Liver) through

prolonged or repeated

exposure if swallowed[7]

Hazardous to the Aquatic

Environment (Acute)
Category 3 H402: Harmful to aquatic life[7]

GHS Pictogram: GHS07 (Exclamation Mark)[3][9] Signal Word:Warning[3][5][8][9][10]

Physical and Chemical Properties
Understanding the physical properties of (1R)-1-(4-nitrophenyl)ethan-1-ol is crucial for safe

storage and handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0159436.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Nitrophenyl_ethan-1-ol
https://www.sigmaaldrich.com/US/pl/sds/sial/1048?userType=undefined
https://www.bldpharm.com/products/58287-18-6.html
https://labsolu.ca/product/1-4-nitrophenylethanol/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0159436.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Nitrophenyl_ethan-1-ol
https://www.sigmaaldrich.com/US/pl/sds/sial/1048?userType=undefined
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0159436.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Nitrophenyl_ethan-1-ol
https://www.sigmaaldrich.com/US/pl/sds/sial/1048?userType=undefined
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0159436.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Nitrophenyl_ethan-1-ol
https://www.bldpharm.com/products/58287-18-6.html
https://aksci.com/sds/V6505_SDS.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0159436.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Nitrophenyl_ethan-1-ol
https://www.bldpharm.com/products/58287-18-6.html
https://aksci.com/sds/V6505_SDS.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0159436.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Nitrophenyl_ethan-1-ol
https://www.bldpharm.com/products/58287-18-6.html
https://aksci.com/sds/V6505_SDS.pdf
https://www.sigmaaldrich.com/US/pl/sds/sial/1048?userType=undefined
https://www.sigmaaldrich.com/US/pl/sds/sial/1048?userType=undefined
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0159436.htm
https://labsolu.ca/product/1-4-nitrophenylethanol/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0159436.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Nitrophenyl_ethan-1-ol
https://www.bldpharm.com/products/58287-18-6.html
https://labsolu.ca/product/1-4-nitrophenylethanol/
https://aksci.com/sds/V6505_SDS.pdf
https://www.benchchem.com/product/b2754025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2754025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Appearance Clear pale yellow to yellow oil or solid[3]

Melting Point 30-32 °C[3]

Boiling Point 137-138 °C @ 2 Torr[3]

Density (Predicted) 1.263 ± 0.06 g/cm³[3]

Solubility Slightly soluble in chloroform and methanol[3]

Storage Temperature 2-8°C (Refrigerator), desiccated[3][8][9]

Handling and Storage
Adherence to proper handling and storage protocols is mandatory to minimize risk.

Handling:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1][11]

Avoid the formation and inhalation of dust or aerosols.[1][11]

Avoid contact with skin, eyes, and clothing.[1][11]

Use non-sparking tools to prevent ignition sources.[1]

Wash hands thoroughly after handling.[7][11]

Do not eat, drink, or smoke in the laboratory area.[7]

Storage:

Store in a tightly sealed, original container.[1][11]

Keep in a cool, dry, and well-ventilated place.[1][11]

Store at the recommended refrigerator temperature (2-8°C).[3][8][9]
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Store away from incompatible materials, including strong oxidizing agents, strong acids, and

strong bases.[12]

Personal Protective Equipment (PPE)
The use of appropriate PPE is required at all times when handling this chemical.

Protection Type Specification

Eye/Face Protection
Wear tightly fitting chemical safety goggles or a

face shield (EN 166 or NIOSH approved).[1][11]

Skin Protection

Wear impervious, chemical-resistant gloves

(e.g., nitrile rubber) and protective clothing. A lab

coat is mandatory.[1][11]

Respiratory Protection

For operations that may generate dust or

aerosols where ventilation is inadequate, use a

NIOSH-approved respirator with a particle filter

or a full-face respirator.[1][7][11]

First-Aid and Emergency Procedures
Immediate and appropriate first-aid is critical in the event of an exposure.

General Advice: Move out of the dangerous area. Consult a physician immediately and

provide them with the Safety Data Sheet (SDS).[7][10]

Inhalation: Remove the victim to fresh air. If breathing is difficult or stops, provide artificial

respiration or oxygen and seek immediate medical attention.[7][10][11]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes.[7][10][11]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and consult an

ophthalmologist.[7][10][11]
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Ingestion: Rinse mouth with water. Do NOT induce vomiting. Make the victim drink water

(two glasses at most) and seek immediate medical attention.[7][11]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[1][11]

Specific Hazards: Combustion may produce hazardous fumes of carbon oxides (CO, CO₂)

and nitrogen oxides (NOx).[11][12]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[1][7]

Toxicological Information and Potential Mechanisms
While specific toxicological studies on (1R)-1-(4-nitrophenyl)ethan-1-ol are limited, the

hazards are inferred from its classification and data on related nitroaromatic compounds.[13]

Acute Effects: The compound is harmful if ingested, inhaled, or absorbed through the skin,

causing irritation to the skin, eyes, and respiratory tract.[5]

Chronic Effects: Prolonged or repeated oral exposure may cause damage to the liver and

kidneys.[7]

Mechanism of Toxicity: The toxicity of nitroaromatic compounds is often linked to their

metabolic reduction. The nitro group can be reduced by cellular reductases to form nitroso

and hydroxylamino intermediates. These reactive species can induce oxidative stress

through redox cycling or form adducts with DNA and proteins, leading to cellular damage and

potential mutagenicity.[13]
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Cellular Environment

Toxicological Outcomes

(1R)-1-(4-nitrophenyl)ethan-1-ol
(Ar-NO2)

Nitroso Intermediate
(Ar-NO)

Cellular Reductases
(e.g., Cytochrome P450 reductase)

Hydroxylamino Intermediate
(Ar-NHOH)

Reduction

Further Reactive Species

Activation

Oxidative Stress
(ROS Generation)

Macromolecular Adducts
(DNA, Proteins)

Cellular Damage
(e.g., to Liver, Kidney)
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Receive Chemical

Verify Identity & Integrity
(Label, Container)

Log into Inventory

Store in Designated Location
(2-8°C, Ventilated)

Retrieve from Storage

Experiment Planning
(Risk Assessment, SOP Review)

Prepare Work Area
(Fume Hood, PPE, Spill Kit)

Perform Experiment
(Weighing, Dissolving, Reaction)

Decontaminate Equipment
& Work Area

Segregate & Label Waste
(Solid, Liquid, Sharps)

Return Unused Chemical

Transfer to Waste Accumulation Area

End of Process
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Exposure Event

Immediate Action

Follow-Up

Inhalation

Move to Fresh Air

Skin Contact

Remove Contaminated Clothing
Wash with Soap & Water (15 min)

Eye Contact

Rinse with Water (15 min)
Remove Contact Lenses

Ingestion

Rinse Mouth
Drink Water (2 glasses max)

Seek Immediate
Medical Attention

Provide SDS to Physician

Report Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. chemsynthesis.com [chemsynthesis.com]

3. 1-(4-NITROPHENYL)ETHANOL | 6531-13-1 [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b2754025?utm_src=pdf-body-img
https://www.benchchem.com/product/b2754025?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/1-4-nitrophenylethanol-pid_Rock12053.html
https://www.chemsynthesis.com/base/chemical-structure-22200.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0159436.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2754025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 6531-13-1 CAS MSDS (1-(4-NITROPHENYL)ETHANOL) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

5. 1-(4-Nitrophenyl)ethan-1-ol | C8H9NO3 | CID 592376 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. (1R)-1-(4-nitrophenyl)ethan-1-ol | C8H9NO3 | CID 9793932 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. sigmaaldrich.com [sigmaaldrich.com]

8. 58287-18-6|(R)-1-(4-Nitrophenyl)ethanol|BLD Pharm [bldpharm.com]

9. labsolu.ca [labsolu.ca]

10. aksci.com [aksci.com]

11. tcichemicals.com [tcichemicals.com]

12. fishersci.com [fishersci.com]

13. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Safety and handling precautions for (1R)-1-(4-
nitrophenyl)ethan-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2754025#safety-and-handling-precautions-for-1r-1-4-
nitrophenyl-ethan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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